5-Pyridin-2-ylpentan-2-one;hydrochloride

• IUPAC Name: 5-pyridin-2-ylpentan-2-one;hydrochloride
• InChI: InChI=1S/C10H13NO.ClH/c1-9(12)5-4-7-10-6-2-3-8-11-10;/h2-3,6,8H,4-5,7H2,1H3;1H
• InChI Key: ACLHSPREGJEYEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCCC1=CC=CC=N1.Cl
• Molecular Formula: C10H14ClNO
• Molecular Weight: 199.68 g/mol

Description

5-Pyridin-2-ylpentan-2-one hydrochloride is an organic compound comprising a pyridine ring substituted at the 2-position with a pentan-2-one chain, forming a hydrochloride salt. Hydrochloride salts are commonly employed to enhance stability and bioavailability in pharmaceutical applications.

Comparison with Similar Compounds

Structural Analogues

(a) Ropinirole Hydrochloride

• Structure : Contains a pyridine ring linked to an indole-derived side chain .
  
• Key Differences : Unlike 5-Pyridin-2-ylpentan-2-one hydrochloride, ropinirole lacks a ketone group but includes a tertiary amine, enhancing its dopamine agonist activity.

(b) Tapentadol Hydrochloride

• Structure: Features a benzene ring fused with a cyclohexanol moiety and a tertiary amine .
• Key Differences: The absence of a pyridine ring and presence of a phenolic group differentiate it from the target compound. Tapentadol’s dual opioid-Noradrenergic activity underscores structural versatility in analgesics .

(c) Pyridine, 2-Chloromethyl-, Hydrochloride

• Structure : A pyridine derivative with a chloromethyl substituent .
• Key Differences: The chloromethyl group introduces electrophilicity, contrasting with the ketone in 5-Pyridin-2-ylpentan-2-one.

Physicochemical Properties

Hypothetical properties of 5-Pyridin-2-ylpentan-2-one hydrochloride (estimated based on structure) are compared with literature data for other hydrochlorides:

Property	5-Pyridin-2-ylpentan-2-one HCl (Estimated)	Ropinirole HCl	Tapentadol HCl	ortho-Toluidine HCl
Molecular Formula	C₁₀H₁₄ClNO	C₁₆H₂₄N₂O·HCl	C₁₄H₂₃NO₂·HCl	C₇H₁₀ClN
Molecular Weight (g/mol)	200.46	296.84	273.79	143.62
Solubility in Water	Moderate (estimated)	Freely soluble	Freely soluble	50 g/100 mL
Functional Groups	Pyridine, ketone	Pyridine, amine	Phenol, amine	Benzene, amine

Notes:

• The target compound’s ketone group may reduce water solubility compared to amine-rich analogs like ortho-toluidine HCl .
• Pyridine-containing hydrochlorides generally exhibit higher molecular weights due to aromatic systems and salt formation .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 5-Pyridin-2-ylpentan-2-one;hydrochloride, and how can reaction conditions be optimized for academic research?

• Methodological Answer : Synthesis typically involves acylation of pyridine derivatives followed by ketone formation. For example:

React 2-pyridinemethanol with pentan-2-one under acidic catalysis (e.g., HCl).

Purify via recrystallization using ethanol/water mixtures.
Optimization parameters include:

• Temperature (40–60°C for acylation; room temperature for salt formation).
• Solvent selection (dichloromethane for acylation; anhydrous ether for precipitation).
• Catalyst screening (e.g., p-toluenesulfonic acid for improved yields).
  Post-synthesis characterization via NMR and mass spectrometry is critical .

Q. Which analytical techniques are essential for confirming the structural integrity and purity of this compound?

• Methodological Answer :

• ¹H/¹³C NMR : Compare experimental shifts with computational predictions (DFT/B3LYP/6-311+G(d,p)) to confirm regiochemistry.
• HPLC-UV : Use a C18 column with acetonitrile/water (70:30) mobile phase; monitor retention time against standards.
• Mass Spectrometry (ESI-MS) : Verify molecular ion ([M+H]⁺) and isotopic patterns.
• Elemental Analysis : Confirm C, H, N, and Cl content within ±0.4% of theoretical values.
  Discrepancies require cross-validation with X-ray crystallography if crystals are obtainable .

Q. How should researchers assess the compound’s stability under laboratory storage conditions?

• Methodological Answer :

Conduct accelerated stability studies:

• Expose samples to 40°C/75% RH for 4 weeks.
• Analyze degradation via HPLC (peak area reduction <5% acceptable).

Monitor hygroscopicity by TGA/DSC (weight loss <1% at 25°C).

Store in amber vials under nitrogen at -20°C for long-term stability .

Advanced Research Questions

Q. How can contradictions in spectral data (e.g., unexpected NMR shifts) be resolved during structural elucidation?

• Methodological Answer :

Dynamic Effects : Perform variable-temperature NMR (25–60°C) to detect tautomerism or conformational exchange.

Solvent Screening : Compare DMSO-d₆ vs. CDCl₃ to identify solvent-induced shifts.

2D NMR : Use HSQC and HMBC to confirm through-space correlations.

Computational Refinement : Recalculate chemical shifts using explicit solvent models (e.g., IEFPCM).
Document all parameters to ensure reproducibility .

Q. What strategies are effective for optimizing synthetic yield while minimizing side-product formation?

• Methodological Answer :

• Design of Experiments (DoE) : Vary stoichiometry (1:1.2 precursor ratio), time (6–24 h), and temperature (40–80°C).
• In Situ Monitoring : Use ReactIR to track intermediate formation (e.g., enolate generation).
• Byproduct Mitigation : Employ scavenger resins (e.g., MP-carbonate) during workup.
  Statistical analysis (ANOVA) identifies critical factors; flow chemistry may improve heat/mass transfer .

Q. How can computational modeling predict biological interactions of this compound with enzyme targets?

• Methodological Answer :

Molecular Docking : Use AutoDock Vina with PDB structures (e.g., cytochrome P450).

MD Simulations : Run 100-ns trajectories (GROMACS) to assess binding stability.

Binding Free Energy : Calculate via MM/PBSA or MM/GBSA.

Experimental Validation : Compare with SPR assays (KD < 10 μM suggests high affinity).
Cross-reference with SAR studies on pyridine analogs .

Q. What experimental approaches are suitable for studying the compound’s reactivity in novel catalytic systems?

• Methodological Answer :

• Catalyst Screening : Test Pd/C, NiCl₂, or organocatalysts in cross-coupling reactions.
• Kinetic Studies : Use stopped-flow UV-Vis to measure reaction rates.
• Isotopic Labeling : Incorporate ¹³C at the ketone position to track mechanistic pathways.
  Compare results with DFT-calculated transition states .

Data Contradiction Analysis

Example Table : Common Spectral Artifacts and Resolutions

Technique	Artifact	Resolution
NMR	Split peaks due to rotamers	Variable-temperature NMR (−20°C to 60°C)
HPLC	Tailing peaks	Adjust mobile phase pH (2.5–3.5)
MS	Adduct formation	Use ammonium acetate buffer in ESI